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Compound of Interest

Compound Name: Methyl 3-methoxy-4-nitrobenzoate

Cat. No.: B1346451

Methyl 3-methoxy-4-nitrobenzoate: A Technical
Guide

Introduction: Methyl 3-methoxy-4-nitrobenzoate (CAS No. 5081-37-8) is a substituted
aromatic compound belonging to the class of nitrobenzoates.[1][2] As a functionalized
nitroaromatic ester, it serves as a valuable intermediate in organic synthesis, particularly in the
development of more complex molecules for pharmaceutical and materials science research.
Its structure, featuring a methoxy group, a nitro group, and a methyl ester on a benzene ring,
allows for diverse chemical modifications. This guide provides a comprehensive overview of its
chemical properties, synthesis, analysis, and safety considerations, tailored for researchers
and professionals in drug development.

Core Chemical and Physical Properties

The fundamental properties of Methyl 3-methoxy-4-nitrobenzoate are summarized below.
The compound typically appears as a light yellow to yellow solid.[1] While specific experimental
data for properties like melting point, boiling point, and density are not readily available in
published literature, its structural attributes provide a basis for predicting its behavior.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1346451?utm_src=pdf-interest
https://www.benchchem.com/product/b1346451?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W014347/Methyl-3-methoxy-4-nitrobenzoate-COA-32981-MedChemExpress.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4683870.htm
https://www.benchchem.com/product/b1346451?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W014347/Methyl-3-methoxy-4-nitrobenzoate-COA-32981-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 5081-37-8 [1131[4][5]
Molecular Formula C9HINOS [1][3]
Molecular Weight 211.17 g/mol [11[3]
Appearance Light yellow to yellow solid [1]

. ) >98%; A specific batch
Purity (Typical) [1][5]
reported at 99.48% by LCMS

methyl 3-methoxy-4-
IUPAC Name ) [5]
nitrobenzoate

PVVFEPFLFHDHHK-
INChl Key [5]
UHFFFAOYSA-N

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
Methyl 3-methoxy-4-nitrobenzoate.

e Mass Spectrometry (MS): Electron ionization mass spectra are available for this compound,
providing information on its molecular weight and fragmentation pattern. This data is
compiled and accessible through the NIST WebBook.

« Infrared Spectroscopy (IR): Gas-phase IR spectral data is also available from the NIST
WebBook. The spectrum would be expected to show characteristic absorption bands for the
nitro group (NO2), the ester carbonyl (C=0), and C-O stretching, as well as aromatic C-H
and C=C vibrations.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for this exact
isomer are not in the provided results, *H and 3C NMR are standard methods for its
structural confirmation.[6][7] Based on related structures, the *H NMR spectrum would be
expected to show distinct signals for the two methoxy protons, the three aromatic protons,
and the methyl ester protons.[8] Similarly, the 33C NMR would show unique resonances for
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each of the nine carbon atoms, with the carbonyl carbon appearing significantly downfield.[8]

[°]

Synthesis and Experimental Protocols

Methyl 3-methoxy-4-nitrobenzoate is typically synthesized via the electrophilic aromatic
substitution of its precursor, Methyl 3-methoxybenzoate.[10] The process involves nitration
using a mixture of concentrated nitric and sulfuric acids.

Experimental Protocol: Nitration of Methyl 3-
methoxybenzoate

This protocol is a generalized procedure based on standard methods for the nitration of
substituted methyl benzoates.[11][12][13][14]

o Preparation of Nitrating Mixture: In a separate flask, cautiously prepare the nitrating mixture
by slowly adding concentrated nitric acid (1.0 eq) to chilled (0 °C) concentrated sulfuric acid
(1.0 eq). Keep this mixture in an ice bath until use.

» Reaction Setup: Dissolve Methyl 3-methoxybenzoate (1.0 eq) in concentrated sulfuric acid in
a round-bottomed flask equipped with a magnetic stirrer. Cool the flask in an ice-water bath
to maintain a temperature between 0-10 °C.[14]

« Nitration: Add the cold nitrating mixture dropwise to the stirred solution of the ester over
approximately 30-60 minutes.[11][14] It is critical to maintain the reaction temperature below
15 °C to prevent the formation of dinitrated byproducts.[14]

o Reaction Monitoring: After the addition is complete, allow the mixture to stir in the ice bath for
an additional 15-30 minutes.[14] The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

o Workup and Isolation: Carefully pour the reaction mixture onto a generous amount of
crushed ice with stirring.[12][14] The crude Methyl 3-methoxy-4-nitrobenzoate will
precipitate as a solid.

 Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold
water to remove residual acid. A subsequent wash with ice-cold methanol or ethanol can
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remove other impurities.[12][14] For higher purity, the product can be recrystallized from a
minimal amount of hot methanol.[14][15]
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Caption: Synthesis workflow for Methyl 3-methoxy-4-nitrobenzoate.

Purity and Analytical Methods

Ensuring the purity and confirming the identity of the final compound is a critical step. A
combination of chromatographic and spectroscopic techniques is typically employed.

Analytical Workflow

¢ High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method used
to determine the purity of the compound and detect any trace impurities or byproducts from
the synthesis.[7]

e Liquid Chromatography-Mass Spectrometry (LCMS): This technique couples the separation
power of HPLC with the detection capabilities of mass spectrometry to confirm the molecular
weight of the main product and identify impurities.[1]

e Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy are used to confirm the
chemical structure of the final product, ensuring the correct regiochemistry of the nitration.[7]
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Caption: Analytical workflow for product verification.

Biological Context and Applications

While Methyl 3-methoxy-4-nitrobenzoate has no documented direct biological activity, its
significance lies in its role as a versatile chemical building block for the synthesis of biologically
active compounds. Nitrobenzoate derivatives have been investigated for a range of therapeutic

applications.

» Scaffold for Drug Discovery: The nitro group can be readily reduced to an amine, a key
functional group in many pharmaceuticals. The ester can be hydrolyzed to a carboxylic acid
or converted to other functional groups. This multi-functionality makes it a valuable starting
point for creating libraries of novel compounds for drug screening.

» Intermediate for Complex Syntheses: Related structures serve as key intermediates in the
synthesis of targeted therapies. For example, methyl 3-hydroxy-4-methoxybenzoate is a
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precursor in a novel synthesis of Gefitinib, a potent inhibitor of the epidermal growth factor
receptor (EGFR) used in cancer treatment.[16]

+ Research in Medicinal Chemistry: The broader class of nitrobenzoates has been explored for
various bioactivities, including antifungal properties and the inhibition of cancer cell
migration.[17][18] The synthesis of derivatives from intermediates like Methyl 3-methoxy-4-
nitrobenzoate is a common strategy in the search for new therapeutic agents.
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Caption: Role as an intermediate in drug discovery.

Safety and Handling

Proper handling of Methyl 3-methoxy-4-nitrobenzoate is essential for laboratory safety. The
following information is derived from safety data for the compound and related nitroaromatics.
[41[5][19]
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Safety Aspect Recommendation Source(s)
GHS Classification Warning (GHSO07 Pictogram) [5]
Hazard Statements H302: Harmful if swallowed [5]
_ _ Wear chemical-resistant
Personal Protective Equipment
gloves, safety goggles, and a [5][19]
(PPE)
lab coat.
Use only in a chemical fume
Engineering Controls hood to avoid inhalation of [19]
dust.
Avoid contact with skin and
Handling eyes. Wash hands thoroughly [19]
after handling.
Store in a tightly closed
container in a dry, well-
Storage ) [5]
ventilated area at room
temperature.
o Avoid contact with strong
Incompatibilities o [19]
oxidizing agents.
IF IN EYES: Rinse cautiously
with water for several minutes.
First Aid (Eyes) Remove contact lenses, if [5]
present and easy to do.
Continue rinsing.
) ) ) If swallowed, seek immediate
First Aid (Ingestion) [19]

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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